Cas no 408352-74-9 (2-Chloro-5-nitro-4,6-pyrimidinediamine)

2-Chloro-5-nitro-4,6-pyrimidinediamine is a heterocyclic organic compound featuring a pyrimidine core substituted with chloro, nitro, and diamine functional groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (amine) groups enhances its versatility in nucleophilic substitution and condensation reactions. Its well-defined molecular framework allows for precise modifications in the development of biologically active compounds. The compound is typically characterized by high purity and stability under standard storage conditions, making it a reliable building block for research and industrial applications in medicinal chemistry and material science.

2-Chloro-5-nitro-4,6-pyrimidinediamine structure

408352-74-9 structure

Product Name:2-Chloro-5-nitro-4,6-pyrimidinediamine

CAS No:408352-74-9

MF:C₄H₄ClN₅O₂

MW:189.559858322144

CID:5013746

Update Time:2026-02-27

2-Chloro-5-nitro-4,6-pyrimidinediamine Chemical and Physical Properties

Names and Identifiers

- 2-CHLORO-5-NITROPYRIMIDINE-4,6-DIAMINE
- 4,6-Pyrimidinediamine,2-chloro-5-nitro-
- AB85236
- 2-Chloro-5-nitro-4,6-pyrimidinediamine
- Inchi： 1S/C4H4ClN5O2/c5-4-8-2(6)1(10(11)12)3(7)9-4/h(H4,6,7,8,9)
- InChI Key： QVNDRKGDPMVWFG-UHFFFAOYSA-N
- SMILES： ClC1=NC(=C(C(N)=N1)[N+](=O)[O-])N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 173
XLogP3: 1.4
Topological Polar Surface Area: 124

2-Chloro-5-nitro-4,6-pyrimidinediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C385110-1mg	2-Chloro-5-nitro-4,6-pyrimidinediamine	408352-74-9		1mg	$190.00	2023-05-18
TRC	C385110-10mg	2-Chloro-5-nitro-4,6-pyrimidinediamine	408352-74-9		10mg	$1499.00	2023-05-18
Chemenu	CM336367-10mg	2-chloro-5-nitropyrimidine-4,6-diamine	408352-74-9	95%+	10mg	$2585	2023-02-02
eNovation Chemicals LLC	Y1297727-1g	2-Chloro-5-nitro-4,6-pyrimidinediamine	408352-74-9	97%	1g	$800	2024-06-05
eNovation Chemicals LLC	Y1297727-5g	2-Chloro-5-nitro-4,6-pyrimidinediamine	408352-74-9	97%	5g	$2400	2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216146-10g	2-Chloro-5-nitropyrimidine-4,6-diamine	408352-74-9	98%	10g	￥25207.00	2024-05-14
Ambeed	A596431-10mg	2-Chloro-5-nitropyrimidine-4,6-diamine	408352-74-9	97%	10mg	$2320.0	2025-03-01
eNovation Chemicals LLC	Y1297727-5g	2-Chloro-5-nitro-4,6-pyrimidinediamine	408352-74-9	97%	5g	$2400	2025-02-21
eNovation Chemicals LLC	Y1297727-1g	2-Chloro-5-nitro-4,6-pyrimidinediamine	408352-74-9	97%	1g	$800	2025-02-21